Cas no 1188513-89-4 (4-Fluoro-2-iodobenzyl chloride)

• Product Name: 4-Fluoro-2-iodobenzyl chloride
• CAS No: 1188513-89-4
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 4791919
• Update Time: 2025-06-18

4-Fluoro-2-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-IODOBENZYL CHLORIDE
• 4-Fluoro-2-iodobenzyl chloride

• Inchi： 1S/C7H5ClFI/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key： OJBRLZYEWKICQS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 4-Fluoro-2-iodobenzyl chloride

4-Fluoro-2-iodobenzyl Chloride (CAS No. 1188513-89-4): An Overview and Recent Advances

4-Fluoro-2-iodobenzyl chloride (CAS No. 1188513-89-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its aromatic ring structure substituted with a fluorine atom at the 4-position and an iodine atom at the 2-position, along with a chloromethyl group. These functional groups contribute to its reactivity and versatility in chemical synthesis.

The synthesis of 4-fluoro-2-iodobenzyl chloride typically involves a multi-step process. One common approach is to start with 4-fluoro-2-iodobenzoic acid, which can be converted to the corresponding acid chloride using thionyl chloride (SOCl₂). Subsequent reduction of the acid chloride yields the desired 4-fluoro-2-iodobenzyl chloride. This method is widely used due to its high yield and relatively straightforward procedure. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using catalytic systems that minimize waste and energy consumption.

In the realm of pharmaceutical research, 4-fluoro-2-iodobenzyl chloride has shown promise as a key intermediate in the synthesis of various bioactive compounds. For instance, it can be used to introduce fluorine and iodine substituents into target molecules, which are known to enhance the biological activity and pharmacokinetic properties of drugs. A notable example is its application in the synthesis of anticancer agents, where the introduction of these halogen atoms can improve the drug's ability to penetrate cancer cells and inhibit tumor growth.

Recent studies have also explored the use of 4-fluoro-2-iodobenzyl chloride in materials science. Its unique electronic properties make it an attractive candidate for the development of novel materials with enhanced optical and electronic characteristics. For example, researchers have synthesized conjugated polymers incorporating 4-fluoro-2-iodobenzyl chloride units, which exhibit improved photovoltaic performance in organic solar cells. These materials have the potential to revolutionize renewable energy technologies by offering higher efficiency and lower production costs.

In addition to its applications in pharmaceuticals and materials science, 4-fluoro-2-iodobenzyl chloride has been utilized in synthetic chemistry for the preparation of complex organic molecules. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, making it a valuable building block in organic synthesis. For instance, it can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are crucial for constructing complex molecular architectures.

The safety and handling of 4-fluoro-2-iodobenzyl chloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area or fume hood to minimize exposure to vapors.

In conclusion, 4-fluoro-2-iodobenzyl chloride (CAS No. 1188513-89-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical properties make it an invaluable tool for researchers aiming to develop new drugs, advanced materials, and complex organic molecules. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.